Cas no 44815-64-7 (1,2,4-Hexanetriol)

• Product Name: 1,2,4-Hexanetriol
• CAS No: 44815-64-7
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• CID: 2827931
• PubChem ID: 9964104
• Update Time: 2025-04-21

1,2,4-Hexanetriol Chemical and Physical Properties

Names and Identifiers

• UNII-U93B1021CX
• 1,2,4-Hexanetriol
• U93B1021CX
• SCHEMBL50575
• 44815-64-7
• DTXSID20433356

• Inchi： 1S/C6H14O3/c1-2-5(8)3-6(9)4-7/h5-9H,2-4H2,1H3
• InChI Key： DZZRNEZNZCRBOT-UHFFFAOYSA-N
• SMILES： OC(CC)CC(CO)O

Computed Properties

• Exact Mass: 134.094294304Da
• Monoisotopic Mass: 134.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 65.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 60.7Ų